Cas no 916258-26-9 (tert-Butyl 5-bromo-3-(bromomethyl)-1H-pyrazolo3,4-bpyridine-1-carboxylate)

• Product Name: tert-Butyl 5-bromo-3-(bromomethyl)-1H-pyrazolo3,4-bpyridine-1-carboxylate
• CAS No: 916258-26-9
• MF: C₁₂H₁₃Br₂N₃O₂
• MW: 391.058521032333
• MDL: MFCD13183734
• CID: 1040490
• PubChem ID: 67085957
• Update Time: 2025-04-20

tert-Butyl 5-bromo-3-(bromomethyl)-1H-pyrazolo3,4-bpyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-bromo-3-(bromomethyl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 5-broMo-3-(broMoMethyl)-, 1,1-diMethylethyl ester
• 1-Boc-5-bromo-3-(bromomethyl)-1H-pyrazolo[3,4-b]pyridine
• AKOS016006282
• tert-butyl 5-bromo-3-(bromomethyl)pyrazolo[3,4-b]pyridine-1-carboxylate
• 5-bromo-3-bromomethyl-pyrazolo[3,4-b]pyridine-1-carboxylic acid tert-butyl ester
• tert-Butyl5-bromo-3-(bromomethyl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• C12H13Br2N3O2
• PFRAHKXBSKFZEE-UHFFFAOYSA-N
• SCHEMBL1585005
• F17831
• A860289
• 916258-26-9
• DTXSID00736397
• tert-Butyl 5-bromo-3-(bromomethyl)-1H-pyrazolo3,4-bpyridine-1-carboxylate

• MDL： MFCD13183734
• Inchi： 1S/C12H13Br2N3O2/c1-12(2,3)19-11(18)17-10-8(9(5-13)16-17)4-7(14)6-15-10/h4,6H,5H2,1-3H3
• InChI Key： PFRAHKXBSKFZEE-UHFFFAOYSA-N
• SMILES： BrCC1C2=CC(=CN=C2N(C(=O)OC(C)(C)C)N=1)Br

Computed Properties

• Exact Mass: 388.93700
• Monoisotopic Mass: 388.93745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 390.0±52.0 °C at 760 mmHg
• Flash Point: 200.5±24.6 °C
• PSA: 57.01000
• LogP: 3.87190

tert-Butyl 5-bromo-3-(bromomethyl)-1H-pyrazolo3,4-bpyridine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃